Cas no 174180-57-5 (3-(Bromomethyl)-1-methyl-1H-indazole)
3-(Bromomethyl)-1-methyl-1H-indazole is a brominated indazole derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The bromomethyl group at the 3-position enhances its reactivity, facilitating further functionalization through nucleophilic substitution or cross-coupling reactions. Its indazole core provides a stable heterocyclic framework, making it valuable for constructing biologically active compounds, particularly in medicinal chemistry applications. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways. Suitable for use under controlled conditions, it is often utilized in the development of kinase inhibitors and other small-molecule therapeutics. Proper handling is required due to its sensitivity to moisture and potential reactivity.
174180-57-5 structure
Product Name:3-(Bromomethyl)-1-methyl-1H-indazole
CAS No:174180-57-5
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD22412488
CID:1359014
PubChem ID:10775548
Update Time:2025-05-28
3-(Bromomethyl)-1-methyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 3-(bromomethyl)-1-methyl-
- 3-(bromomethyl)-1-methylindazole
- 3-(Bromomethyl)-1-methyl-1H-indazole
- 1-Methyl-3-bromomethyl-1H-indazole
- RCHJAMWXOFEHBQ-UHFFFAOYSA-N
- AB0052105
- SCHEMBL8426902
- AKOS019793779
- EN300-318370
- CS-0018754
- 174180-57-5
- MFCD22412488
- AS-33317
-
- MDL: MFCD22412488
- Inchi: 1S/C9H9BrN2/c1-12-9-5-3-2-4-7(9)8(6-10)11-12/h2-5H,6H2,1H3
- InChI Key: RCHJAMWXOFEHBQ-UHFFFAOYSA-N
- SMILES: BrCC1C2C=CC=CC=2N(C)N=1
Computed Properties
- Exact Mass: 223.99497
- Monoisotopic Mass: 223.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 2.2
Experimental Properties
- PSA: 17.82
3-(Bromomethyl)-1-methyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH701-1g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 1g |
2849.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH701-250mg |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 250mg |
3505CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH701-100mg |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 100mg |
1539CNY | 2021-05-07 | |
| Chemenu | CM233771-250mg |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM233771-1g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM233771-5g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM233771-1g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 1g |
$565 | 2021-08-04 | |
| Chemenu | CM233771-5g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 5g |
$1173 | 2021-08-04 | |
| Chemenu | CM233771-10g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 10g |
$1762 | 2021-08-04 | |
| Chemenu | CM233771-25g |
3-(Bromomethyl)-1-methyl-1H-indazole |
174180-57-5 | 95% | 25g |
$2941 | 2021-08-04 |
3-(Bromomethyl)-1-methyl-1H-indazole Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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